4-Phenylfuran-2(5h)-one
Overview
Description
4-Phenylfuran-2(5h)-one is a chemical compound belonging to the furan family. It has a molecular formula of C10H8O2 and a molecular weight of 160.17 g/mol. This compound has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.
Scientific Research Applications
Organic Synthesis
4-Phenylfuran-2(5h)-one: is a versatile compound in organic synthesis. It serves as a building block for the synthesis of complex molecules. For example, it can undergo catalytic protodeboronation, which is a critical step in the formal anti-Markovnikov hydromethylation of alkenes . This process is valuable for creating compounds with specific configurations, which are essential in the synthesis of pharmaceuticals and agrochemicals.
Pharmaceutical Research
In pharmaceutical research, 4-Phenylfuran-2(5h)-one derivatives are explored for their potential therapeutic properties. The compound’s structure is amenable to modifications that can lead to the development of new drugs. Its derivatives have been used in the total synthesis of natural products and bioactive molecules, such as δ-®-coniceine and indolizidine 209B , which have applications in medicinal chemistry.
Chemical Engineering
Chemical engineers utilize 4-Phenylfuran-2(5h)-one in the design of processes for the efficient synthesis of complex organic molecules. Its role in catalytic reactions, such as the Suzuki–Miyaura coupling , is crucial for developing sustainable and cost-effective industrial processes.
Materials Science
In materials science, 4-Phenylfuran-2(5h)-one is instrumental in the development of novel materials. For instance, its derivatives can be used as hole blocking materials in the creation of high-efficiency and long-lived blue phosphorescent organic light-emitting diodes (PhOLEDs) . These materials are key for advancing display technologies and lighting systems.
Environmental Science
The applications of 4-Phenylfuran-2(5h)-one in environmental science are emerging. Its derivatives can be synthesized through green chemistry approaches, such as dehydrogenative coupling reactions . These methods aim to reduce the environmental impact of chemical synthesis by minimizing hazardous reagents and waste.
Biochemistry
In biochemistry, 4-Phenylfuran-2(5h)-one plays a role in understanding the structure and function of biological molecules. Its derivatives can mimic certain biochemical structures, aiding in the study of enzyme mechanisms and metabolic pathways .
properties
IUPAC Name |
3-phenyl-2H-furan-5-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O2/c11-10-6-9(7-12-10)8-4-2-1-3-5-8/h1-6H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJJHMYDTEVUBHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=CC(=O)O1)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50295964 |
Source
|
| Record name | 4-phenylfuran-2(5h)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50295964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Phenylfuran-2(5h)-one | |
CAS RN |
1575-47-9 |
Source
|
| Record name | MLS002703927 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=106577 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-phenylfuran-2(5h)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50295964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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